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Cat. No.: B1649356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-benzyloctadecanamide, a member of the macamide class of compounds, is a secondary

metabolite found in Maca (Lepidium meyenii).[1] Its presence in this popular nutraceutical has

led to its use as a chemical reference standard for the quality control and standardization of

Maca-based products. Furthermore, emerging research suggests that N-
benzyloctadecanamide may possess biological activity as a Fatty Acid Amide Hydrolase

(FAAH) inhibitor, making it a valuable tool for pharmacological research.[2]

These application notes provide detailed protocols for the use of N-benzyloctadecanamide as

a reference standard in analytical methodologies, as well as an overview of its potential

biological activity.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of N-
benzyloctadecanamide is essential for its proper handling, storage, and use as a reference

standard.

Table 1: Physicochemical Data for N-benzyloctadecanamide
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Property Value Source

Chemical Name N-benzyloctadecanamide IUPAC

Synonyms N-benzylstearamide [1]

CAS Number 5327-45-7 [1][3]

Molecular Formula C₂₅H₄₃NO [1][3]

Molecular Weight 373.61 g/mol [1]

Appearance White to off-white solid/powder [1][4]

Purity >98% [4]

Melting Point

Not explicitly available.

Structurally similar long-chain

amides have melting points in

the range of 80-100 °C. For

example, Benzamide has a

melting point of 130 °C.[5]

N/A

Solubility

Slightly soluble in DMSO.[1]

Expected to have good

solubility in non-polar organic

solvents like chloroform,

dichloromethane, and ethyl

acetate, and lower solubility in

polar solvents like ethanol and

methanol.

N/A

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year. Keep away from

moisture and direct sunlight.[1]

N/A

Application as a Chemical Reference Standard
N-benzyloctadecanamide is primarily used as a reference standard for the qualitative and

quantitative analysis of macamides in Maca extracts and derived products. This is crucial for
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ensuring product quality, consistency, and accurate dosage.

High-Performance Liquid Chromatography (HPLC)
Protocol
This protocol provides a general method for the quantification of N-benzyloctadecanamide in

Maca samples. Method validation according to ICH guidelines is recommended.[6]

3.1.1. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-
benzyloctadecanamide reference standard and dissolve it in 10 mL of methanol or

acetonitrile in a volumetric flask. Sonicate for 10 minutes to ensure complete dissolution.

Working Standards: Prepare a series of working standards by diluting the stock solution with

the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

3.1.2. Sample Preparation (Maca Powder)

Accurately weigh 1 g of dried and powdered Maca sample.

Extract with 20 mL of methanol or ethanol in a sonicator for 30 minutes.

Centrifuge the extract at 4000 rpm for 15 minutes.

Filter the supernatant through a 0.45 µm syringe filter prior to HPLC analysis.

3.1.3. Chromatographic Conditions

Table 2: HPLC Method Parameters for N-benzyloctadecanamide Analysis
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Parameter Condition

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase A: AcetonitrileB: Water with 0.1% formic acid

Gradient
0-5 min: 60% A5-25 min: 60-90% A25-30 min:

90% A30-35 min: 60% A

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 210 nm

Injection Volume 10 µL

Note: This is a general method and may require optimization for specific matrices and

instrumentation.[7][8]

3.1.4. Experimental Workflow
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HPLC Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
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GC-MS provides high sensitivity and selectivity for the analysis of N-benzyloctadecanamide.

Due to its low volatility, derivatization is typically required.

3.2.1. Standard and Sample Preparation

Prepare standard solutions and sample extracts as described in the HPLC protocol (Sections

3.1.1 and 3.1.2). The extracts should be dried completely under a stream of nitrogen before

derivatization.

3.2.2. Derivatization (Silylation)

To the dried extract or standard, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide

(BSTFA) with 1% Trimethylchlorosilane (TMCS).

Seal the vial and heat at 70°C for 30 minutes.

Cool to room temperature before injection.

3.2.3. GC-MS Conditions

Table 3: GC-MS Method Parameters for N-benzyloctadecanamide Analysis

Parameter Condition

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 mL/min

Injector Temperature 280 °C

Oven Program
Initial: 150°C for 2 minRamp: 10°C/min to

300°C, hold for 10 min

Ionization Mode Electron Impact (EI) at 70 eV

MS Source Temperature 230 °C

MS Quadrupole Temp. 150 °C

Scan Range 50-550 m/z
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Note: This is a general method and may require optimization.[9][10][11]

3.2.4. Experimental Workflow
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GC-MS Analysis Workflow

Biological Activity: FAAH Inhibition
N-benzyloctadecanamide has been identified as a potential inhibitor of Fatty Acid Amide

Hydrolase (FAAH).[2] FAAH is the primary enzyme responsible for the degradation of the

endocannabinoid anandamide (AEA).[12][13][14] Inhibition of FAAH leads to an increase in

endogenous anandamide levels, which can then modulate cannabinoid receptors (CB1 and

CB2), leading to various physiological effects, including analgesia and anti-inflammatory

responses.[2][14][15]

Proposed Signaling Pathway
The following diagram illustrates the proposed mechanism of action for N-
benzyloctadecanamide as a FAAH inhibitor.
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FAAH Inhibition Pathway

Conclusion
N-benzyloctadecanamide serves as a critical reference standard for the quality assessment of

Maca-containing products. The provided HPLC and GC-MS protocols offer a foundation for its

accurate quantification. Furthermore, its potential as a FAAH inhibitor opens avenues for its
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use in neuropharmacological and drug discovery research. Further investigation into its specific

biological effects and mechanism of action is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Benzyloctadecanamide | TargetMol [targetmol.com]

2. FAAH inhibitors in the limelight, but regrettably - PMC [pmc.ncbi.nlm.nih.gov]

3. N-benzyloctadecanamide | C25H43NO | CID 220495 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. biocrick.com [biocrick.com]

5. Benzamide | C7H7NO | CID 2331 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Benzamide, N-isobutyl- (CAS 5705-57-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. scielo.br [scielo.br]

8. CN105866314A - Detection method for analyzing content of macamides in Maca by virtue
of HPLC - Google Patents [patents.google.com]

9. Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described
bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts - PMC
[pmc.ncbi.nlm.nih.gov]

10. phcogj.com [phcogj.com]

11. mdpi.com [mdpi.com]

12. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A
neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]

13. Enzymatic Pathways That Regulate Endocannabinoid Signaling in the Nervous System -
PMC [pmc.ncbi.nlm.nih.gov]

14. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and
CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1649356?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/n-benzyloctadecanamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941643/
https://pubchem.ncbi.nlm.nih.gov/compound/220495
https://pubchem.ncbi.nlm.nih.gov/compound/220495
https://www.biocrick.com/download/document/BCN8725/datasheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzamide
https://www.chemeo.com/cid/68-124-9/Benzamide-N-isobutyl
https://www.chemeo.com/cid/68-124-9/Benzamide-N-isobutyl
https://www.scielo.br/j/rbfar/a/dtRxfxh9H5k6TDwCK8VxhLC/?lang=en
https://patents.google.com/patent/CN105866314A/en
https://patents.google.com/patent/CN105866314A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10360964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10360964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10360964/
https://www.phcogj.com/sites/default/files/PharmacognJ-9s-S99.pdf
https://www.mdpi.com/2297-8739/10/3/215
https://pmc.ncbi.nlm.nih.gov/articles/PMC2848893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2848893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3150828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3150828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882713/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Endocannabinoid signaling and the role of FAAH and MAGL fact sheet [bms.com]

To cite this document: BenchChem. [Application Notes and Protocols for N-
benzyloctadecanamide as a Chemical Reference Standard]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1649356#using-n-
benzyloctadecanamide-as-a-chemical-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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